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Compound of Interest |

Compound Name: 3-Methylhept-1-yn-3-ol
CAS No.: 17356-17-1
Cat. No.: B091662

Get Quote

This guide provides an in-depth analysis of the spectroscopic data for 3-Methylhept-1-yn-3-ol
(CAS No: 17356-17-1, Molecular Formula: CsH140).[1] As a tertiary acetylenic alcohol, this
compound possesses a unique combination of functional groups that give rise to a distinct
spectroscopic signature. Understanding this signature is paramount for researchers in synthetic
chemistry, materials science, and drug development for unequivocal identification and quality
control. This document synthesizes predicted data with foundational spectroscopic principles to
offer a robust interpretative framework for its Nuclear Magnetic Resonance (NMR), Infrared
(IR), and Mass Spectrometry (MS) data.

Molecular Structure and Spectroscopic Overview

3-Methylhept-1-yn-3-ol is a chiral molecule featuring a tertiary alcohol at the C3 position,
which also serves as a stereocenter. The structure incorporates a terminal alkyne (ethynyl
group) and a butyl chain, imparting both hydrophilic and lipophilic characteristics. The key
structural features to be identified by spectroscopy are the hydroxyl group (-OH), the terminal
alkyne (C=C-H), the quaternary carbon (C3), and the aliphatic butyl chain.
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The following diagram illustrates the logical workflow for the spectroscopic analysis of this
molecule, starting from the molecular structure and branching into the expected outputs from
each analytical technique.

Molecular Structure: 3-Methylhept-1-yn-3-ol
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Caption: Workflow for the spectroscopic characterization of 3-Methylhept-1-yn-3-ol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of
an organic molecule. For 3-Methylhept-1-yn-3-ol, both *H and 3C NMR provide critical,
complementary information.

Experimental Protocol: NMR

o Sample Preparation: Dissolve approximately 5-10 mg of 3-Methylhept-1-yn-3-ol in 0.5-0.7
mL of a deuterated solvent (e.g., CDCIs or DMSO-ds). The choice of solvent is critical; CDCls
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is standard, but DMSO-de can be advantageous for observing the exchangeable hydroxyl

proton.

e Instrumentation: Acquire spectra on a 400 MHz (or higher) NMR spectrometer.

e 1H NMR Acquisition: Obtain a standard proton spectrum. Key parameters include a spectral
width of ~16 ppm, a sufficient number of scans for a good signal-to-noise ratio (typically 8-16
scans), and a relaxation delay of 1-2 seconds.

e 13C NMR Acquisition: Obtain a proton-decoupled 13C spectrum. A wider spectral width (~220
ppm) is required. Due to the lower natural abundance of 13C, a greater number of scans
(e.g., 1024 or more) and a longer relaxation delay may be necessary, especially for the
quaternary carbon.

Predicted *H NMR Spectrum (400 MHz, CDCIs)

The *H NMR spectrum is expected to show distinct signals for each unique proton environment.
The integration values will correspond to the number of protons giving rise to each signal.
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Predicted
Chemical Shift

(6, ppm)

Multiplicity

Integration

Assignment

Rationale

Singlet (s)

1H

H-1 (C=C-H)

The acetylenic
proton is
characteristically
found in this
region and
appears as a
singlet as it has
no adjacent

protons.

~1.8-2.0

Singlet (s, broad)

OH

The hydroxyl
proton signal is
often broad and
its chemical shift
is concentration
and solvent-
dependent. It
typically does not
couple with other

protons.

~1.6-1.7

Multiplet (m)

2H

H-4 (CH2)

These protons
are adjacentto a
chiral center and
a methylene
group, leading to
a complex
splitting pattern.

~1.45

Singlet (s)

C3-CHs

The methyl
group attached
to the quaternary
carbon (C3) is a
singlet as there

are no protons
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on the adjacent
carbon to couple
with.

The signals for
these two
methylene
H-5, H-6 (CHa- groups in the
~1.3-1.4 Multiplet (m) 4H o butyl chain wil
likely overlap,
creating a
complex

multiplet.

The terminal
methyl group of
the butyl chain
will appear as a

~0.9 Triplet (%) 3H H-7 (CH3) triplet due to
coupling with the
adjacent CHz
group (n+1 rule,
2+1=3).

Predicted *C NMR Spectrum (100 MHz, CDCI:s)

The proton-decoupled 3C NMR spectrum will show a single peak for each of the eight unique
carbon atoms in the molecule.
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Predicted Chemical Shift

Carbon Assignment
(3, ppm)

Rationale

~86 C-1 (C=CH)

The terminal sp-hybridized
carbon of the alkyne appears
at a lower field than the

internal one.

~72 C-2 (C=CH)

The internal sp-hybridized
carbon (C2) is shifted
downfield relative to the

terminal C1.

~68 C-3 (Quaternary C-OH)

The sp3 carbon bearing the
hydroxyl group and connected
to the alkyne is found in this
characteristic range.
Quaternary carbons often

show a weaker signal.[2]

~45 C-4 (CH2)

The methylene carbon

adjacent to the tertiary alcohol.

~29 C3-CHs

The methyl group attached to

the quaternary center.

~25 C-5 (CH2)

Aliphatic methylene carbon.

~22 C-6 (CH2)

Aliphatic methylene carbon.

~14 C-7 (CHs)

The terminal methyl carbon of
the butyl chain, typically found
in the most upfield region of

the spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy is invaluable for identifying the key functional groups within a molecule by

detecting their characteristic vibrational frequencies.

© 2026 BenchChem. All rights reserved. 6/13

Tech Support


https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/13%3A_Structure_Determination_-_Nuclear_Magnetic_Resonance_Spectroscopy/13.11%3A_Characteristics_of_C_NMR_Spectroscopy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: IR

o Sample Preparation: The spectrum can be acquired using a neat liquid sample between two
salt plates (e.g., NaCl or KBr) or as a thin film on a single salt plate.

 Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

e Acquisition: Record the spectrum typically over the range of 4000 to 400 cm~*. A background
spectrum of the clean, empty sample compartment should be taken first.

Predicted IR Absorption Bands

The IR spectrum of 3-Methylhept-1-yn-3-ol is dominated by absorptions from the O-H and
C=C-H groups.
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Predicted
Wavenumber
(cm™)

Vibration Type

Functional Group Interpretation

~3300 (strong, broad)

O-H stretch

The broadness of this
peak is due to
] hydrogen bonding.
Tertiary Alcohol (-OH) o )
This is a highly
characteristic band for

alcohols.

~3300 (strong, sharp)

=C-H stretch

This sharp peak often
appears
superimposed on the

Terminal Alkyne (C=C-
broad O-H stretch. Its

H) :
sharpness is a key

diagnostic feature for

a terminal alkyne.

~2960-2850 (medium-

strong)

C-H stretch

These absorptions
correspond to the
stretching vibrations of
the sp3-hybridized C-H
bonds in the methyl

Aliphatic (CHs, CH2)

and butyl groups.

~2120 (weak-medium,

sharp)

C=C stretch

The carbon-carbon

triple bond stretch is

often weak but sharp.
Alkyne (-C=C-) i

Its presence confirms

the alkyne

functionality.

~1150 (medium)

C-O stretch

The stretching
vibration of the
Tertiary Alcohol (C- carbon-oxygen single
OH) bond in a tertiary
alcohol typically
appears in this region.
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Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and the fragmentation
pattern of a molecule, which can be used to confirm its structure. Electron lonization (El) is a
common technique that leads to predictable fragmentation.

Experimental Protocol: MS

o Sample Introduction: The sample is typically introduced via a Gas Chromatography (GC)
system (GC-MS), which separates the sample from any impurities before it enters the mass
spectrometer. Direct infusion is also possible.

« lonization: Electron lonization (El) at 70 eV is standard. This high-energy method causes
fragmentation.

e Analysis: A mass analyzer (e.g., a quadrupole) separates the ions based on their mass-to-
charge (m/z) ratio.

Predicted Mass Spectrum (Electron lonization)

The molecular weight of 3-Methylhept-1-yn-3-ol is 126.19 g/mol .[1] The molecular ion peak
(M™*) is expected at m/z = 126. However, for tertiary alcohols, this peak may be weak or absent
due to rapid fragmentation.[3]
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Proposed Fragmentation L
m/z Value Significance
Fragment lon Pathway
Confirms the
126 [CsH140]" Molecular lon (M%) molecular weight. May
be weak or absent.
A common
fragmentation for
Loss of a methyl i
111 [M - CHs]* tertiary alcohols,
group (a-cleavage) )
leading to a stable
oxonium ion.
Less favorable than
Loss of an ethyl group
97 [M - CzHs]* ] loss of the larger butyl
(from the butyl chain)
group.
Complex
83 [M - CsHs]*
rearrangement
A very prominent peak
is expected from the
cleavage of the C-C
bond adjacent to the
Loss of the butyl oxygen, resulting in
69 [M - CaHq]* _ Y Yo J
radical (a-cleavage) the loss of the butyl
chain. This is a major
fragmentation
pathway for this
molecule.
The fragment
57 [CaHo]* Butyl cation corresponding to the
lost butyl group.
] Further fragmentation
43 [CsH7]* Propyl cation

of the butyl chain.

The following diagram illustrates the primary a-cleavage fragmentation pathways expected for

3-Methylhept-1-yn-3-ol in an EI-MS experiment.
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EI-MS Fragmentation

Loss of Methyl Radical
e (+CH3)
[3-Methylhept-1-yn-3-ol]*

I
(m/z = 126) -CaHo |
> Loss of Butyl Radical
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Caption: Major a-cleavage fragmentation pathways for 3-Methylhept-1-yn-3-ol.

Conclusion

The combination of NMR, IR, and MS provides a comprehensive and self-validating
spectroscopic profile for 3-Methylhept-1-yn-3-ol. The 1H and 3C NMR spectra define the
carbon-hydrogen framework, IR spectroscopy confirms the presence of the critical hydroxyl and
terminal alkyne functional groups, and mass spectrometry verifies the molecular weight and
reveals characteristic fragmentation patterns consistent with a tertiary alcohol structure. This
guide serves as a foundational reference for researchers, enabling confident identification and
characterization of this versatile chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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